Cas no 103667-49-8 (2-Thiopheneacetic acid,5-benzoyl-a-methyl-, (aR)-)

• Product Name: 2-Thiopheneacetic acid,5-benzoyl-a-methyl-, (aR)-
• CAS No: 103667-49-8
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 147707
• PubChem ID: 190591
• Update Time: 2025-04-19

2-Thiopheneacetic acid,5-benzoyl-a-methyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid,5-benzoyl-a-methyl-, (aR)-
• (+)-Tiaprofenic acid
• (R)-Tiaprofenic acid
• 2-Thiopheneaceticacid, 5-benzoyl-a-methyl-,(R)-
• RU 40518
• (R)-5-benzoyl-alpha-methyl-2-thiopheneacetic acid
• GUHPRPJDBZHYCJ-VIFPVBQESA-N
• 103667-49-8
• 2-Thiopheneacetic acid, 5-benzoyl-alpha-methyl-, (alphaR)-
• SCHEMBL1902810

• Inchi： 1S/C14H12O3S/c1-9(14(16)17)11-7-8-12(18-11)13(15)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)/t9-/m0/s1
• InChI Key： GUHPRPJDBZHYCJ-VIFPVBQESA-N
• SMILES： S1C(C(C2C=CC=CC=2)=O)=CC=C1[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 260.05076
• Monoisotopic Mass: 260.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 450.3°C at 760 mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.612
• PSA: 54.37